Cas no 117120-98-6 (Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate)

• Product Name: Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
• CAS No: 117120-98-6
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 1092099
• PubChem ID: 14416594
• Update Time: 2025-04-20

Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
• dimethyl 1,2-dimethylimidazole-4,5-dicarboxylate
• 4,5-dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
• Dimethyl1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
• SCHEMBL14736333
• 1,2-Dimethyl-1H-imidazole-4,5-dicarboxylic acid dimethyl ester
• JCVUBYXUDUCWFG-UHFFFAOYSA-N
• 117120-98-6
• 1,2-dimethyl-1H-Imidazole-4,5-dicarboxylic acid 4,5-dimethyl ester

• Inchi： 1S/C9H12N2O4/c1-5-10-6(8(12)14-3)7(11(5)2)9(13)15-4/h1-4H3
• InChI Key： JCVUBYXUDUCWFG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=C(C)N1C)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles